Cas no 20767-71-9 (Ethanaminium, N,N,N-trimethyl-2-[(1-oxo-2-butenyl)oxy]-, iodide)

• Product Name: Ethanaminium, N,N,N-trimethyl-2-[(1-oxo-2-butenyl)oxy]-, iodide
• CAS No: 20767-71-9
• MF: C₉H₁₈INO₂
• MW: 299.149195194244
• CID: 1400036
• PubChem ID: 71358426
• Update Time: 2025-04-20

Ethanaminium, N,N,N-trimethyl-2-[(1-oxo-2-butenyl)oxy]-, iodide Chemical and Physical Properties

Names and Identifiers

• Ethanaminium, N,N,N-trimethyl-2-[(1-oxo-2-butenyl)oxy]-, iodide
• 2-but-2-enoyloxyethyl(trimethyl)azanium,iodide
• 20767-71-9
• DTXSID80782433
• 2-[(But-2-enoyl)oxy]-N,N,N-trimethylethan-1-aminium iodide

• Inchi： 1S/C9H18NO2.HI/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-6H,7-8H2,1-4H3;1H/q+1;/p-1
• InChI Key： YFVUTSBPCHAILH-UHFFFAOYSA-M
• SMILES： [I-].O(C(C=CC)=O)CC[N+](C)(C)C

Computed Properties

• Exact Mass: 280.8969
• Monoisotopic Mass: 299.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3